Cas no 67832-11-5 (4-Bromo-2-methylbenzonitrile)
4-Bromo-2-methylbenzonitrile structure
Product Name:4-Bromo-2-methylbenzonitrile
CAS No:67832-11-5
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD00041461
CID:58647
PubChem ID:144267
Update Time:2025-04-18
4-Bromo-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methylbenzonitrile
- Benzonitrile, 4-bromo-2-methyl-
- 2-methyl-4-bromobenzonitrile
- 4-Brom-2-methyl-benzonitril
- 4-bromo-2-methylbenzenecarbonitrile
- 4-bromo-o-tolunitrile
- 5-Bromo-2-cyanotoluene
- benzonitrile,4-bromo-2-methyl
- o-Tolunitrile,4-bromo- (7CI)
- NSC229305
- 67832-11-5
- FT-0617790
- 4-bromo-2-methyl benzonitrile
- NSC-229305
- AM20060966
- EN300-107186
- J-514675
- 4-bromo-methylbenzonitrile
- B3993
- 4-Bromo-2-methylbenzonitrile, 97%
- PS-8274
- NSC 229305
- CS-W002196
- 4-Bromo-2-Methyl-Benzonitrile
- DTXSID30218075
- AC-4035
- SY016349
- SCHEMBL290236
- A1775
- 4bromo-2-methylbenzonitrile
- AKOS007930426
- 4-Bromo-2-methylcyanobenzene
- MFCD00041461
- DB-010068
- DTXCID50140566
-
- MDL： MFCD00041461
- Inchi： 1S/C8H6BrN/c1-6-4-8(9)3-2-7(6)5-10/h2-4H,1H3
- InChI Key： LPEBMDFRIKYFCF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C#N)=C(C)C=1
- BRN： 2574103
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.968362
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Cream powder
- Density: 1.5466 (rough estimate)
- Melting Point: 65-69 °C
- Boiling Point: 259℃ at 760 mmHg
- Flash Point: 110.4℃
- Refractive Index: 1.6550 (estimate)
- Water Partition Coefficient: Insoluble
- PSA: 23.79000
- LogP: 2.62918
- Solubility: Insoluble in water
4-Bromo-2-methylbenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：3439
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S36/37/39-S26-S22
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
4-Bromo-2-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3993-25g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 98.0%(GC) | 25g |
￥1330.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3993-5g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 98.0%(GC) | 5g |
￥370.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B587A-25g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 98% | 25g |
￥196.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B587A-5g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 98% | 5g |
￥50.0 | 2022-05-30 | |
| Chemenu | CM158273-100g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 95+% | 100g |
$112 | 2021-06-17 | |
| Alichem | A010003677-250mg |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A010003677-500mg |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A010003677-1g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| Chemenu | CM158273-100g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 95+% | 100g |
$105 | 2022-12-31 | |
| Apollo Scientific | OR3057-1g |
4-Bromo-2-methylbenzonitrile |
67832-11-5 | 1g |
£10.00 | 2023-09-01 |
4-Bromo-2-methylbenzonitrile Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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